Cas no 26378-54-1 (2-(2-Chlorophenoxy)-ethanamine Hydrochloride)

• Product Name: 2-(2-Chlorophenoxy)-ethanamine Hydrochloride
• CAS No: 26378-54-1
• MF: C₈H₁₁Cl₂NO
• MW: 208.085040330887
• CID: 840921
• Update Time: 2026-04-29

2-(2-Chlorophenoxy)-ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenoxy)ethanamine hydrochloride
• 2-(2-CHLOROPHENOXY)-1-ETHANAMINE HYDROCHLORIDE
• Ethanamine, 2-(2-chlorophenoxy)-, hydrochloride (1:1)
• 1-(2-aminoethoxy)-2-chlorobenzene hydrochloride
• AC1Q3DED
• AGN-PC-01CLUG
• ARONIS24436
• MolPort-001-838-140
• SureCN6492504
• T477
• 2-(2-Chlorophenoxy)-ethanamine Hydrochloride

• Inchi： InChI=1S/C8H10ClNO.ClH/c9-7-3-1-2-4-8(7)11-6-5-10;/h1-4H,5-6,10H2;1H
• InChI Key： WHGGIYJUHBWONH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)Cl)OCCN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Chlorophenoxy)-ethanamine Hydrochloride

2-(2-Chlorophenoxy)-ethanamine Hydrochloride (CAS 26378-54-1): Properties, Applications, and Market Insights

2-(2-Chlorophenoxy)-ethanamine Hydrochloride (CAS 26378-54-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This white to off-white crystalline powder belongs to the class of chlorophenoxy derivatives, known for their versatile applications in medicinal chemistry and material science. With a molecular formula of C₈H₁₁Cl₂NO, this compound exhibits unique physicochemical properties that make it valuable for various synthetic pathways.

The growing interest in 2-(2-Chlorophenoxy)-ethanamine HCl stems from its role as a key intermediate in drug discovery. Recent studies highlight its potential in developing novel central nervous system (CNS) agents, aligning with current pharmaceutical trends targeting neurological disorders. Researchers particularly value its phenoxy-ethylamine backbone, which serves as a crucial structural motif in designing bioactive molecules with improved blood-brain barrier permeability.

From a chemical perspective, 2-(2-Chlorophenoxy)-ethanamine hydrochloride demonstrates excellent solubility in polar solvents like water and methanol, while remaining stable under standard storage conditions. Its melting point typically ranges between 180-185°C, and the compound shows good thermal stability, making it suitable for various synthetic processes. These characteristics contribute to its growing popularity in high-throughput organic synthesis and combinatorial chemistry applications.

The synthesis of CAS 26378-54-1 typically involves the reaction of 2-chlorophenol with ethylene oxide, followed by amination and subsequent hydrochlorination. Recent advancements in green chemistry approaches have focused on optimizing this synthetic route to improve yields while minimizing environmental impact. This aligns with the current industry emphasis on sustainable chemical production methods.

In pharmaceutical applications, 2-(2-Chlorophenoxy)-ethanamine HCl serves as a precursor for various drug candidates. Its structural features make it particularly valuable for developing compounds targeting neurotransmitter systems, with potential applications in mood disorders and cognitive enhancement. The compound's chlorophenoxy moiety contributes to its molecular interactions with biological targets, while the ethylamine portion facilitates favorable pharmacokinetic properties.

Market analysis indicates steady growth in demand for 2-(2-Chlorophenoxy)-ethanamine hydrochloride, driven by increasing research activities in neuropharmacology. The compound's availability from specialized chemical suppliers has expanded in recent years, with purity grades ranging from 95% to 99% for different research applications. Current pricing trends reflect its status as a research-grade specialty chemical, with costs varying based on quantity and purity specifications.

Quality control for 26378-54-1 typically involves HPLC analysis, mass spectrometry, and NMR characterization to ensure batch-to-batch consistency. Researchers emphasize the importance of proper storage conditions - typically in cool, dry environments protected from light - to maintain the compound's stability over time. These quality assurance measures are critical for reproducible experimental results in both academic and industrial settings.

Emerging applications for 2-(2-Chlorophenoxy)-ethanamine Hydrochloride include its use in material science, particularly in the development of functionalized polymers and smart materials. The compound's ability to participate in various chemical modifications makes it valuable for creating advanced materials with tailored properties. This expansion beyond traditional pharmaceutical uses represents an exciting frontier for this versatile chemical building block.

From a regulatory standpoint, 2-(2-Chlorophenoxy)-ethanamine HCl is generally classified as a research chemical with no significant restrictions for laboratory use. However, researchers should always consult current chemical safety guidelines and implement appropriate handling procedures. The compound's safety profile is well-documented in scientific literature, with standard precautions recommended for working with fine powders in laboratory environments.

The future outlook for CAS 26378-54-1 appears promising, with ongoing research exploring novel derivatives and applications. As drug discovery efforts continue to target complex neurological conditions, the demand for specialized intermediates like 2-(2-Chlorophenoxy)-ethanamine hydrochloride is expected to grow. Continued innovation in synthetic methodologies and application development will likely further expand the utility of this valuable chemical compound.